Cas no 2138364-58-4 (1-cyclopropyl-2-oxopyrrolidine-3-sulfonyl chloride)

• Product Name: 1-cyclopropyl-2-oxopyrrolidine-3-sulfonyl chloride
• CAS No: 2138364-58-4
• MF: C₇H₁₀ClNO₃S
• MW: 223.677199840546
• CID: 6547037
• PubChem ID: 165953159
• Update Time: 2025-06-09

1-cyclopropyl-2-oxopyrrolidine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-oxopyrrolidine-3-sulfonyl chloride
• EN300-1120575
• 2138364-58-4

• Inchi： 1S/C7H10ClNO3S/c8-13(11,12)6-3-4-9(7(6)10)5-1-2-5/h5-6H,1-4H2
• InChI Key： VLCMJBCVUNDWGX-UHFFFAOYSA-N
• SMILES： ClS(C1C(N(CC1)C1CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 223.0069920g/mol
• Monoisotopic Mass: 223.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-cyclopropyl-2-oxopyrrolidine-3-sulfonyl chloride

Introduction to 1-Cyclopropyl-2-Oxopyrrolidine-3-Sulfonyl Chloride (CAS No. 2138364-58-4)

1-Cyclopropyl-2-oxopyrrolidine-3-sulfonyl chloride (CAS No. 2138364-58-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group, a pyrrolidine ring, and a sulfonyl chloride functional group. These characteristics make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The cyclopropyl group in 1-cyclopropyl-2-oxopyrrolidine-3-sulfonyl chloride contributes to its chemical stability and reactivity, while the pyrrolidine ring provides a rigid framework that can influence the compound's conformational flexibility. The sulfonyl chloride functional group is highly reactive and can participate in a wide range of chemical reactions, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of 1-cyclopropyl-2-oxopyrrolidine-3-sulfonyl chloride in the development of new drugs. For instance, researchers at the University of California, San Francisco, have explored its use as a building block in the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are important targets for drug discovery.

In another study published in the Journal of Medicinal Chemistry, scientists at Harvard University investigated the role of 1-cyclopropyl-2-oxopyrrolidine-3-sulfonyl chloride in the design of inhibitors for protein-protein interactions (PPIs). PPIs are critical for many cellular functions, and their modulation can have therapeutic benefits in diseases such as cancer and neurodegenerative disorders. The unique structure of this compound allows it to form stable complexes with target proteins, thereby disrupting specific PPIs.

The synthetic accessibility of 1-cyclopropyl-2-oxopyrrolidine-3-sulfonyl chloride has also been a subject of interest. A recent review article in Organic Letters described an efficient and scalable synthesis route for this compound using palladium-catalyzed cross-coupling reactions. This method not only improves the yield but also reduces the number of steps required, making it more suitable for industrial-scale production.

In addition to its potential as a drug candidate, 1-cyclopropyl-2-oxopyrrolidine-3-sulfonyl chloride has shown promise in other areas of research. For example, it has been used as a reagent in the synthesis of fluorescent probes for cellular imaging. These probes can help visualize specific cellular processes and provide insights into disease mechanisms.

The safety profile of 1-cyclopropyl-2-oxopyrrolidine-3-sulfonyl chloride is another important consideration. Preliminary toxicity studies suggest that it has low cytotoxicity at relevant concentrations, which is crucial for its application in pharmaceuticals. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 1-cyclopropyl-2-oxopyrrolidine-3-sulfonyl chloride (CAS No. 2138364-58-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for the development of new drugs and other advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute significantly to the field.